![molecular formula C9H7ClN2O2S B1416934 1-phenyl-1H-pyrazole-4-sulfonyl chloride CAS No. 18336-37-3](/img/structure/B1416934.png)
1-phenyl-1H-pyrazole-4-sulfonyl chloride
Overview
Description
“1-phenyl-1H-pyrazole-4-sulfonyl chloride” is a chemical compound with the molecular formula C9H7ClN2O2S . It is a useful research chemical for organic synthesis processes .
Synthesis Analysis
Sulfonyl chlorides, including “this compound”, can be synthesized from pyrazoles via sulfonation by chlorosulfonic acid . The optimum conditions for synthesizing pyrazolesulfonyl chlorides in preparative yields were determined .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C9H7ClN2O2S/c10-15(13,14)9-6-11-12(7-9)8-4-2-1-3-5-8/h1-7H .
Chemical Reactions Analysis
Pyrazoles, including “this compound”, can be modified through nucleophilic (at C-3 or C-5 positions) and electrophilic substitution (preferably at N-1, N-2, or C-4 positions) reactions as they have 6π delocalized electrons, which can form pseudo-aromatic system in the rings .
Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 242.68 . Its InChI key is PCXMOXHSEXNGMP-UHFFFAOYSA-N .
Scientific Research Applications
Catalysis in Organic Synthesis : 1-phenyl-1H-pyrazole-4-sulfonyl chloride derivatives have been used as catalysts in organic reactions. For example, 1-sulfopyridinium chloride, a related compound, has been synthesized and characterized for its use as an efficient catalyst in the tandem Knoevenagel–Michael reaction, leading to the synthesis of bis-pyrazoles under mild reaction conditions (Moosavi-Zare et al., 2013).
Synthesis of New Compounds : Researchers have explored the sulfonylation of amino pyrazoles using related sulfonyl chlorides to synthesize new compounds, such as various sulfonylated aminopyrazoles. These new compounds have been structurally validated using techniques like IR, UV, and NMR spectroscopy (Povarov et al., 2017).
Antimicrobial Research : Research has been conducted on the synthesis and antimicrobial activity of heterocycles based on 3-methyl-1-phenyl-5-benzene sulfonamido pyrazole. This includes exploring the reaction of 3-methyl 1-phenyl-5-amino pyrazole with 4-acetyl benzene sulfonyl chloride, leading to various derivatives with potential antimicrobial properties (El-Emary et al., 2002).
Pharmacophoric Studies in Drug Design : The this compound derivatives have been investigated for their potential as antitumor agents. A study involving X-ray analysis was conducted to understand the three-dimensional arrangement of pharmacophoric groups in these compounds (Kettmann et al., 2005).
Synthesis of Diverse Sulfonyl Chlorides : A convenient method for the synthesis of diverse pyrazole-containing sulfonyl chlorides starting from 2-(benzylthio)malonaldehyde has been developed. This method facilitates the multi-gram synthesis of various pyrazole-containing sulfonyl chlorides, which are otherwise challenging to produce (Sokolyuk et al., 2015).
Parallel Medicinal Chemistry : The compound has been used in parallel medicinal chemistry protocols for the synthesis of heterocyclic sulfonyl fluorides and sulfonamides. This demonstrates the utility of sulfur-functionalized aminoacrolein derivatives in synthesizing a wide range of heterocyclic compounds (Tucker et al., 2015).
Mechanism of Action
Target of Action
It’s known that many sulfonyl chlorides are used as intermediates in the synthesis of a multitude of physiologically active compounds . These compounds often possess broad spectra of biological activity, including bacteriostatic, anticonvulsive, analgesic, antiemetic, and many other properties .
Mode of Action
It’s known that sulfonyl chlorides can act as electrophiles in chemical reactions, reacting with nucleophiles to form sulfonamides or sulfonic esters . This electrophilic behavior could potentially play a role in its interaction with biological targets.
Biochemical Pathways
Given the broad range of biological activities associated with sulfonyl chloride derivatives, it’s likely that multiple pathways could be affected depending on the specific biological context .
Result of Action
Given the wide range of biological activities associated with sulfonyl chloride derivatives, the effects could potentially be diverse and context-dependent .
Action Environment
The action of 1-phenyl-1H-pyrazole-4-sulfonyl chloride, like many chemical compounds, can be influenced by various environmental factors . These could include pH, temperature, and the presence of other compounds that could react with the sulfonyl chloride group.
Safety and Hazards
Future Directions
While specific future directions for “1-phenyl-1H-pyrazole-4-sulfonyl chloride” are not mentioned in the search results, it’s worth noting that there has been a clear upward trend in the publication activity of the scientific community, which is expressed in the development of new synthetic methodologies, catalysis, and structural diversity to expand application of this privileged class of compounds .
properties
IUPAC Name |
1-phenylpyrazole-4-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O2S/c10-15(13,14)9-6-11-12(7-9)8-4-2-1-3-5-8/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCXMOXHSEXNGMP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=C(C=N2)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18336-37-3 | |
Record name | 1-phenyl-1H-pyrazole-4-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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